Cas no 42998-01-6 (Methyl 5-bromo-2-ethylpentanoate)

• Product Name: Methyl 5-bromo-2-ethylpentanoate
• CAS No: 42998-01-6
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• CID: 2638699
• PubChem ID: 13345551
• Update Time: 2025-04-21

Methyl 5-bromo-2-ethylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-2-ethylpentanoate
• SCHEMBL11680636
• 5-bromo-2-ethyl-pentanoic acid methyl ester
• 42998-01-6
• DTXSID30537672
• Methyl 5-bromo-2-ethylpentanoate

• Inchi： 1S/C8H15BrO2/c1-3-7(5-4-6-9)8(10)11-2/h7H,3-6H2,1-2H3
• InChI Key： ZXRXCAZCLFGQFZ-UHFFFAOYSA-N
• SMILES： BrCCCC(C(=O)OC)CC

Computed Properties

• Exact Mass: 222.02554Da
• Monoisotopic Mass: 222.02554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų